Cas no 441790-71-2 (2-(2-oxoethyl)benzonitrile)

• Product Name: 2-(2-oxoethyl)benzonitrile
• CAS No: 441790-71-2
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 3161697
• PubChem ID: 22291268
• Update Time: 2025-04-21

2-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-oxoethyl)-
• 2-(2-oxoethyl)benzonitrile
• 441790-71-2
• EN300-1843337
• SCHEMBL5035207

• Inchi： 1S/C9H7NO/c10-7-9-4-2-1-3-8(9)5-6-11/h1-4,6H,5H2
• InChI Key： YNCKQFODQLBDRQ-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes